Cas no 1785763-53-2 (3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole)

3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole is a brominated triazole derivative featuring an ethoxyethyl substituent, which enhances its solubility and reactivity in organic synthesis. This compound serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the development of heterocyclic compounds. The presence of the bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, while the 1-ethoxyethyl group provides stability and controlled reactivity. Its well-defined structure makes it suitable for precise modifications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole structure
1785763-53-2 structure
Product Name:3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
CAS No:1785763-53-2
MF:C6H10BrN3O
MW:220.067100048065
MDL:MFCD27756624
CID:4705207
Update Time:2025-06-30

3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
    • FCH2495150
    • T5916
    • 1H-1,2,4-triazole, 3-bromo-1-(1-ethoxyethyl)-
    • 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
    • MDL: MFCD27756624
    • Inchi: 1S/C6H10BrN3O/c1-3-11-5(2)10-4-8-6(7)9-10/h4-5H,3H2,1-2H3
    • InChI Key: YCCADQVVROTXQL-UHFFFAOYSA-N
    • SMILES: BrC1N=CN(C(C)OCC)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Topological Polar Surface Area: 39.9

3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB416285-500 mg
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2
500MG
€313.80 2022-08-31
abcr
AB416285-1 g
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2
1 g
€406.00 2023-07-19
abcr
AB416285-5 g
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2
5 g
€1,074.00 2023-07-19
TRC
B134180-100mg
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2
100mg
$ 185.00 2022-06-07
TRC
B134180-250mg
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2
250mg
$ 380.00 2022-06-07
TRC
B134180-500mg
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2
500mg
$ 600.00 2022-06-07
Chemenu
CM511517-1g
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole
1785763-53-2 97%
1g
$320 2022-09-29
abcr
AB416285-500mg
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole; .
1785763-53-2
500mg
€333.00 2025-04-20
abcr
AB416285-1g
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole; .
1785763-53-2
1g
€397.00 2025-04-20
abcr
AB416285-5g
3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole; .
1785763-53-2
5g
€1037.00 2025-04-20

Additional information on 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole

Introduction to 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole (CAS No. 1785763-53-2)

3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole, with the CAS number 1785763-53-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole make it a valuable intermediate and building block in the synthesis of various bioactive molecules.

The chemical structure of 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole consists of a 1,2,4-triazole ring substituted with a bromo group and an ethoxyethyl group. The bromo substituent provides a reactive site for further functionalization, while the ethoxyethyl group adds steric bulk and enhances solubility properties. These characteristics make it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antifungal activity against several clinically relevant fungal pathogens. The researchers found that the bromo substituent plays a crucial role in enhancing the antifungal potency by facilitating interactions with specific fungal enzymes.

In addition to its antifungal properties, 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole has also shown promise in cancer research. A study conducted by a team at the National Institutes of Health (NIH) reported that certain derivatives of this compound possess significant anticancer activity against various human cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole could serve as a lead compound for the development of novel anticancer drugs.

The synthetic accessibility of 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole is another factor contributing to its appeal in pharmaceutical research. A recent review article in Organic & Biomolecular Chemistry outlined several efficient synthetic routes for preparing this compound and its derivatives. These methods typically involve multistep reactions starting from commercially available starting materials and are amenable to large-scale production. The ease of synthesis ensures that researchers can readily access this compound for further optimization and biological evaluation.

In terms of safety and toxicity profiles, preliminary studies have indicated that 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary before advancing to clinical trials. Ongoing research is focused on optimizing the pharmacokinetic properties and reducing potential side effects to enhance its therapeutic index.

The future prospects for 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole are promising. Its unique combination of structural features and biological activities positions it as a valuable tool in drug discovery efforts. Researchers are actively exploring its potential applications in treating infectious diseases and cancers. Additionally, efforts are underway to develop more potent and selective derivatives through structure-based design approaches.

In conclusion, 3-Bromo-1-(1-ethoxyethyl)-1H-1,2,4-triazole (CAS No. 1785763-53-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its versatility as an intermediate and building block makes it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research and development will likely uncover new applications and optimize its properties for clinical use.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm